Methyl 3-((3-((4-(trifluoromethyl)benzo[d]thiazol-2-yl)oxy)azetidin-1-yl)sulfonyl)thiophene-2-carboxylate

• IUPAC Name: methyl 3-[3-[[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]oxy]azetidin-1-yl]sulfonylthiophene-2-carboxylate
• InChI: InChI=1S/C17H13F3N2O5S3/c1-26-15(23)14-12(5-6-28-14)30(24,25)22-7-9(8-22)27-16-21-13-10(17(18,19)20)3-2-4-11(13)29-16/h2-6,9H,7-8H2,1H3
• InChI Key: HWAHGXLTAKDQSE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)S(=O)(=O)N2CC(C2)OC3=NC4=C(C=CC=C4S3)C(F)(F)F
• Molecular Formula: C17H13F3N2O5S3
• Molecular Weight: 478.5 g/mol

Description

Methyl 3-((3-((4-(trifluoromethyl)benzo[d]thiazol-2-yl)oxy)azetidin-1-yl)sulfonyl)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C17H13F3N2O5S3 and its molecular weight is 478.48. The purity is usually 95%.
BenchChem offers high-quality Methyl 3-((3-((4-(trifluoromethyl)benzo[d]thiazol-2-yl)oxy)azetidin-1-yl)sulfonyl)thiophene-2-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 3-((3-((4-(trifluoromethyl)benzo[d]thiazol-2-yl)oxy)azetidin-1-yl)sulfonyl)thiophene-2-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Pharmacokinetics

One study focused on the metabolism and disposition of a novel B-Cell Lymphoma-2 Inhibitor Venetoclax in humans, which characterizes the absorption, metabolism, and excretion of the compound, highlighting the role of hepatic metabolism and the significance of studying metabolic pathways and biotransformation products for understanding the disposition of such drugs in the human body (Liu et al., 2017).

Environmental Exposure and Toxicology

Another study examined environmental exposure to organophosphorus and pyrethroid pesticides in South Australian preschool children. This research provides a methodology for assessing the extent of environmental exposure to neurotoxic insecticides, which could be applicable for studying the environmental impact and exposure pathways of various chemicals, including the compound (Babina et al., 2012).

Gene Methylation and Toxicity

Further research into the association between promoter methylation of gene ERCC3 and benzene hematotoxicity provides a framework for understanding how specific chemicals can induce epigenetic modifications that contribute to toxicological outcomes. This study underscores the importance of investigating epigenetic mechanisms in the context of chemical exposure, which could be relevant for studying the effects of a wide range of compounds (Zheng et al., 2017).